Cas no 1172961-40-8 (1-benzyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea)

• Product Name: 1-benzyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
• CAS No: 1172961-40-8
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 6130166
• PubChem ID: 30375919
• Update Time: 2025-06-29

1-benzyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
• AKOS024513197
• 1-benzyl-3-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)urea
• F5540-0013
• 1172961-40-8

• Inchi： 1S/C17H17N3O2/c21-16-9-6-13-10-14(7-8-15(13)20-16)19-17(22)18-11-12-4-2-1-3-5-12/h1-5,7-8,10H,6,9,11H2,(H,20,21)(H2,18,19,22)
• InChI Key： IOCGTOUNTLRUNA-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1)NC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-benzyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea

1-Benzyl-3-(2-Oxo-1,2,3,4-Tetrahydroquinolin-6-yl)Urea (CAS No. 1172961-40-8): A Comprehensive Overview

1-Benzyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea (CAS No. 1172961-40-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This urea derivative is characterized by its unique structural features, which include a benzyl group and a tetrahydroquinoline moiety. These structural elements contribute to its biological activity and make it a valuable candidate for various pharmaceutical research endeavors.

The tetrahydroquinoline core of the compound is particularly noteworthy, as it has been extensively studied for its diverse biological activities. Research has shown that tetrahydroquinoline derivatives exhibit a wide range of pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the benzyl group further enhances the compound's bioavailability and stability, making it an attractive candidate for drug development.

Recent studies have focused on the potential of 1-benzyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been investigated for its ability to inhibit histone deacetylases (HDACs), which are key enzymes in epigenetic regulation and have been implicated in several diseases, including cancer and neurodegenerative disorders. The selective inhibition of HDACs by this compound could lead to novel therapeutic strategies for these conditions.

In addition to its enzymatic inhibition properties, 1-benzyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea has also shown promise in modulating cellular signaling pathways. Studies have demonstrated that it can interfere with the activation of certain kinases, such as protein kinase C (PKC), which plays a crucial role in cell proliferation and survival. By modulating these signaling pathways, the compound may offer new avenues for treating diseases characterized by aberrant cell growth and signaling.

The pharmacokinetic properties of 1-benzyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea have also been evaluated in preclinical models. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a suitable candidate for further clinical development. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been investigated in several studies. The presence of the benzyl group enhances its lipophilicity, allowing it to effectively penetrate the BBB and reach target sites in the brain. This property is particularly important for treating neurological disorders where drug delivery to the brain is critical.

In conclusion, 1-benzyl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea (CAS No. 1172961-40-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical uses.